Cas no 13361-53-0 (Acetic acid, 2-cyano-,hexyl ester)

• Product Name: Acetic acid, 2-cyano-,hexyl ester
• CAS No: 13361-53-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD00129129
• CID: 218071
• PubChem ID: 25920
• Update Time: 2025-04-19

Acetic acid, 2-cyano-,hexyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-cyano-,hexyl ester
• hexyl 2-cyanoacetate
• n-Hexyl cyanoacetate
• ACETIC ACID,CYANO-,HEXYL ESTER
• Cyanessigsaeure-hexylester
• cyanoacetic acid hexyl ester
• EINECS 236-426-0
• hexyl cyanoacetate
• BRN 2961984
• AMY3820
• hexylcyanoacetate
• DTXSID30158200
• MQD7W48M8Y
• F81552
• n-hexylcyanoacetate
• UNII-MQD7W48M8Y
• Cyanoacetic acid, hexyl ester
• AI3-07427
• 13361-53-0
• ACETIC ACID, CYANO-, HEXYL ESTER
• AKOS006274403
• NS00024299
• AS-61614
• PWKKBTPSCGLYBR-UHFFFAOYSA-N
• SCHEMBL1958216
• n-Hexyl cyanoacetate, 99.5%
• DB-220765

• MDL： MFCD00129129
• Inchi： 1S/C9H15NO2/c1-2-3-4-5-8-12-9(11)6-7-10/h2-6,8H2,1H3
• InChI Key： PWKKBTPSCGLYBR-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CCCCCC

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 0.972
• Boiling Point: 228.7°Cat760mmHg
• Flash Point: 98.2°C
• Refractive Index: 1.435
• PSA: 50.09000
• LogP: 2.02358

Acetic acid, 2-cyano-,hexyl ester Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39